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Compound of Interest

Compound Name: mono-Benzyl malonate

Cat. No.: B149511 Get Quote

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection

of building blocks is paramount to the efficient construction of complex molecular architectures.

Among these, mono-benzyl malonate emerges as a highly versatile and valuable reagent.

This guide provides an in-depth exploration of the core physicochemical properties, synthesis,

and applications of mono-benzyl malonate, tailored for researchers, scientists, and

professionals in drug development.

Core Physicochemical Properties
Mono-benzyl malonate, also known as 3-(benzyloxy)-3-oxopropanoic acid, is a dicarboxylic

acid monoester.[1] Its structure features a single benzyl ester and a free carboxylic acid group,

a key attribute that underpins its utility in synthetic chemistry. This dual functionality allows for

selective chemical manipulations, making it a preferred intermediate in the synthesis of a wide

array of target molecules, including constrained cyclic agonists for cholecystokinin (CCK)

receptors.[1]

The fundamental properties of mono-benzyl malonate are summarized in the table below,

providing a quick reference for laboratory applications.
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Property Value Source(s)

Molecular Formula C₁₀H₁₀O₄ [2][3]

Linear Formula C₆H₅CH₂O₂CCH₂CO₂H [4]

Molecular Weight 194.18 g/mol [3][4][5]

Appearance
Colorless to pale yellow liquid

or crystalline solid
[2]

Melting Point 47-51 °C (lit.) [1]

CAS Number 40204-26-0 [6]

Synthesis of Mono-benzyl Malonate: A Mechanistic
Approach
The most prevalent and efficient synthesis of mono-benzyl malonate involves the reaction of

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) with benzyl alcohol.[1][2][4] This method

is favored due to its relatively mild conditions and good yields.

The reaction proceeds via the nucleophilic attack of benzyl alcohol on one of the carbonyl

groups of Meldrum's acid, leading to the opening of the dioxane ring. Subsequent loss of

acetone and carbon dioxide drives the reaction to completion, yielding the desired mono-ester.

Meldrum's Acid

RefluxBenzyl Alcohol

Anhydrous Acetonitrile
(or Toluene)

Work-up
(Solvent Removal,

Purification)

Reaction Mixture Mono-benzyl MalonatePurified Product
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Caption: Synthetic workflow for mono-benzyl malonate.

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of mono-benzyl
malonate.

Materials:

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

Benzyl alcohol

Anhydrous acetonitrile (or toluene)

5% Sodium Carbonate (Na₂CO₃) solution

1N Hydrochloric acid (HCl)

Ethyl acetate

Hexane

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Flame-dried pressure tube or round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Rotary evaporator

Column chromatography setup (silica gel)

Procedure:

Reaction Setup: To a flame-dried pressure tube under an inert atmosphere (e.g., argon), add

Meldrum's acid (1.0 eq) and anhydrous acetonitrile (or toluene) to create a solution.[1]
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Addition of Benzyl Alcohol: Add benzyl alcohol (1.0 eq) to the resulting solution.[1]

Reflux: Seal the reaction tube and heat the mixture at reflux overnight.[1] For reactions in

toluene, a temperature of approximately 106°C is maintained for 24 hours.[7]

Work-up and Extraction:

Upon completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure using a rotary evaporator.[1]

Alternatively, for reactions in toluene, pour the solution into a 5% aqueous Na₂CO₃

solution.[7] Separate the organic layer and wash the aqueous layer with ether.

Acidify the aqueous layer with 1N HCl and extract the product with ethyl acetate.[7]

Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄ or

Na₂SO₄.[7] Filter to remove the drying agent and concentrate the filtrate under reduced

pressure.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a

mixture of hexane and ethyl acetate (e.g., 70:30 v/v) to afford pure mono-benzyl malonate.

[1]

Synthetic Applications and Strategic Advantages
Mono-benzyl malonate is a cornerstone in organic synthesis due to its capacity for selective

transformations. The free carboxylic acid can participate in esterification or amidation reactions,

while the benzyl ester serves as a protecting group that can be readily removed by

hydrogenolysis.

Key applications include:

Malonic Acid Synthesis: Decarboxylation of mono-benzyl malonate, followed by hydrolysis,

yields malonic acid, a precursor for numerous other molecules.[2]

Synthesis of Substituted Acetic Acids: The enolizable carbon adjacent to the benzyl group

can be alkylated or arylated. Subsequent hydrolysis and decarboxylation provide access to a

variety of substituted acetic acids.[2]
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Claisen Condensation: Reaction with carbonyl compounds via Claisen condensation leads to

β-keto esters, which are valuable intermediates in the synthesis of β-hydroxycarboxylic acids

and other complex natural products.[2]
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Caption: Key synthetic transformations of mono-benzyl malonate.

Conclusion
Mono-benzyl malonate stands out as a strategically important building block in synthetic

organic chemistry. Its well-defined physicochemical properties, coupled with a reliable and

scalable synthesis, make it an indispensable tool for researchers and drug development

professionals. The unique arrangement of its functional groups provides a gateway to a diverse

range of molecular scaffolds, underscoring its continued relevance in the pursuit of novel

chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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